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Compound of Interest

Compound Name: Antioxidant 1098

Cat. No.: B179406

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on utilizing Antioxidant 1098 for enhanced UV
stability in various materials.

Frequently Asked Questions (FAQS)

Q1: What is Antioxidant 1098 and what is its primary function? Antioxidant 1098, chemically
known as N,N'-hexane-1,6-diylbis[3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionamide], is a high-
performance, sterically hindered phenolic antioxidant.[1] Its primary function is to protect
organic substrates, particularly polymers like polyamides, from thermal-oxidative degradation
during high-temperature processing and long-term use.[2][3]

Q2: How does Antioxidant 1098 protect materials from degradation? Antioxidant 1098
functions as a primary or "chain-breaking" antioxidant.[4] It works by scavenging and
neutralizing harmful free radicals that are generated when materials are exposed to heat and
oxygen. By donating hydrogen atoms, it interrupts the degradation chain reaction, thus
preventing chain scission, crosslinking, and the subsequent loss of mechanical properties and
discoloration.

Q3: Is Antioxidant 1098 a UV stabilizer? While Antioxidant 1098 is not a UV stabilizer in the
traditional sense (it does not absorb UV radiation), it plays a crucial role in mitigating photo-
oxidation. UV exposure generates free radicals, which Antioxidant 1098 effectively
neutralizes.[5] For comprehensive UV protection, it is highly recommended to use Antioxidant
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1098 in synergy with dedicated UV stabilizers like Hindered Amine Light Stabilizers (HALS) or
UV absorbers.[6]

Q4: What are the typical signs of polymer degradation that Antioxidant 1098 helps prevent?
Polymer degradation, which can be caused by exposure to heat, oxygen, and UV light,
manifests as:

Color changes, particularly yellowing.

Loss of mechanical strength, such as reduced tensile strength.

Increased brittleness and loss of flexibility (reduced elongation at break).

Surface cracking and chalking.[5]

Q5: In which materials is Antioxidant 1098 most effective? Antioxidant 1098 is especially
effective and highly compatible with polyamides (PA), such as PA6 and PA66.[1][3] It is also
widely used in polyacetals, polyesters, polyurethanes, elastomers, and adhesives.[1][7] Its high
molecular weight and amide linkages contribute to its low volatility and excellent extraction
resistance, making it suitable for demanding applications.|[3]

Q6: How does Antioxidant 1098 compare to other phenolic antioxidants like 1010 or 10767
Antioxidant 1098 offers a unique balance of properties. Compared to Antioxidant 1076, it has
lower volatility and better long-term protection. While Antioxidant 1010 has excellent processing
stability due to its higher molecular weight, Antioxidant 1098 often provides superior color
retention and overall long-term durability in polyamide systems.

Troubleshooting Guide

This guide addresses common issues encountered during the optimization of Antioxidant
1098 for UV stability.
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Problem

Potential Cause(s)

Recommended Solution(s)

Premature yellowing or
discoloration of the material

upon UV exposure.

1. Insufficient UV Protection:
Antioxidant 1098 alone may
not be sufficient for
applications with intense UV
exposure. 2. Low Dosage: The
concentration of Antioxidant
1098 may be too low to handle
the level of photo-oxidation. 3.
Degradation of Other
Additives: Other components
in the formulation might be

degrading.

1. Incorporate a UV Stabilizer:
Create a synergistic system by
adding a Hindered Amine Light
Stabilizer (HALS) or a UV
absorber (e.g., benzotriazole
type) to the formulation. 2.
Optimize Concentration:
Incrementally increase the
dosage of Antioxidant 1098
within the recommended range
(see Table 3). 3. Review
Formulation: Evaluate the
stability of all components in

the polymer matrix.

Material becomes brittle or
loses mechanical properties
(e.g., tensile strength,

elongation).

1. Polymer Chain Scission:
The polymer backbone is
degrading due to severe
oxidative stress that exceeds
the antioxidant's capacity. 2.
Inadequate Processing
Stability: The antioxidant may
have partially degraded during
high-temperature processing,
leaving less available for long-

term protection.

1. Add a Secondary
Antioxidant: Combine
Antioxidant 1098 with a
phosphite-based secondary
antioxidant. This enhances
processing stability and
provides a more robust
defense against degradation.
[3][4] 2. Verify Dosage: Ensure
the concentration of
Antioxidant 1098 is sufficient
for the expected service life
and environmental conditions.
3. Optimize Processing: Avoid
excessive processing
temperatures or residence
times to minimize premature

antioxidant consumption.
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Inconsistent performance or
localized degradation in

different parts of the product.

1. Poor Dispersion: The
antioxidant is not uniformly
distributed throughout the

polymer matrix.

1. Improve
Compounding/Mixing:
Enhance the mixing process
(e.g., adjust screw design,
speed, or temperature profile
in the extruder) to ensure a
homogenous dispersion of the

additive.

White powder or oily film
appears on the surface of the

material (Blooming/Migration).

1. Exceeded Solubility Limit:
The concentration of
Antioxidant 1098 is higher than
its solubility in the specific
polymer at a given

temperature.[8]

1. Reduce Concentration:
Lower the dosage of
Antioxidant 1098 to a level
below the saturation point in
the polymer. The solubility of
Antioxidant 1098 in Polyamide
6 is less than 1% at 100°C.[8]
2. Verify Compatibility: Ensure
Antioxidant 1098 is suitable for

the specific polymer system.

Data Summary

The following tables provide quantitative data for comparing performance and determining

appropriate usage levels.

Table 1. Comparative Properties of Common Phenolic Antioxidants

Molecular . .
L . . Color Processing  Typical Use
Antioxidant  Weight ( Volatility . .
Stability Stability Level (%)

g/mol )
1098 ~647 Low Excellent High 02-1.0
1010 ~1178 Moderate Good Very High 0.1-0.5
1076 ~531 High Fair Moderate 0.1-0.3

(Source: Adapted from Plastics Additives Handbook, 2020)
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Table 2: Performance of Polyamide 6 (PA-6) After Thermal Aging at 150°C for 2000 Hours

With 0.5% Antioxidant

Property Without Antioxidant e

Tensile Strength (MPa) Dropped from 75 to 42 Dropped from 75 to 68
Elongation at Break (%) Dropped from 300% to 110% Dropped from 300% to 260%
Yellow Index Increase +25 units +7 units

(Source: Adapted from Polymer Degradation and Stability study, 2018)

Table 3: Recommended Dosage Levels of Antioxidant 1098 in Various Polymers

Polymer System Recommended Dosage (% by weight)
Polyamides (PA) 0.05 - 0.20% (up to 1.0% in some cases)
Polyacetals (POM) 0.05 - 0.5%

Polyesters (PET, PBT) 0.05 - 0.5%

Polyurethanes (PU) 0.05 - 0.5%

Elastomers 0.05 - 0.5%

(Source: Data compiled from multiple sources)[1][3][7]

Visualizations and Workflows

Diagrams generated using Graphviz provide a clear visual representation of mechanisms and

processes.
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Figure 1: Mechanism of radical scavenging by Antioxidant 1098.
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Figure 2: Experimental workflow for UV stability testing.
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Figure 3: Troubleshooting logic for UV stability issues.

Experimental Protocols

Protocol 1: Evaluating UV Stability via Accelerated Weathering

1. Objective: To assess the effectiveness of different levels of Antioxidant 1098, with or without
a synergistic UV stabilizer, in preventing polymer degradation under simulated sunlight and
moisture conditions.

2. Materials & Equipment:

e Base Polymer (e.g., Polyamide 6 pellets, dried)

e Antioxidant 1098

e UV Stabilizer (e.g., HALS or Benzotriazole type, optional)
e Twin-screw extruder

¢ Injection molding machine

o Accelerated weathering chamber (Xenon arc or Fluorescent UV)
o Spectrocolorimeter (for CIE Lab* color measurement)

e Universal Testing Machine (for tensile properties)

o Control samples (containing no stabilizer)

3. Methodology:

e Step 1: Compounding:

o Prepare different formulations by dry blending the base polymer with varying
concentrations of Antioxidant 1098 (e.g., 0.1%, 0.3%, 0.5% by weight). Prepare a parallel
set including a fixed concentration of a UV stabilizer.
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o Melt-compound each formulation using a twin-screw extruder. Use a consistent
temperature profile and screw speed for all batches to ensure uniform dispersion.[9] For
PAG, processing temperatures may range from 260-290°C.[9]

Step 2: Specimen Preparation:

o Injection mold the compounded pellets into standardized test specimens (e.g., tensile
bars, plaques for color measurement).

Step 3: Initial Property Measurement (Time = 0):

o Measure the initial color (L, a, b* values) of at least three specimens from each
formulation.

o Measure the initial mechanical properties (tensile strength, elongation at break) of at least
five specimens from each formulation.

Step 4: Accelerated Weathering:

o Place the specimens in the accelerated weathering chamber.

o Set the exposure conditions according to a standard test method (e.g., ASTM G155 for
Xenon Arc or ASTM G154 for Fluorescent UV). Define the irradiance level, temperature,
and humidity/dark cycles.

Step 5: Periodic Evaluation:

o At predetermined intervals (e.g., 250, 500, 1000, 2000 hours), remove a set of specimens
from the chamber.

o Repeat the color and mechanical property measurements as described in Step 3.

Step 6: Data Analysis:

o Calculate the change in color (AE*) for each formulation over time.

o Calculate the percentage retention of tensile strength and elongation at break.
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o Plot the results versus exposure time to determine the optimal concentration of
Antioxidant 1098 for maintaining color and mechanical integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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